molecular formula C13H9Cl3N4S B6199929 6-chloro-N-[4-(6-chloropyridin-3-yl)-1,3-thiazol-2-yl]pyridin-3-amine hydrochloride CAS No. 2680532-84-5

6-chloro-N-[4-(6-chloropyridin-3-yl)-1,3-thiazol-2-yl]pyridin-3-amine hydrochloride

Cat. No.: B6199929
CAS No.: 2680532-84-5
M. Wt: 359.7
InChI Key:
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Description

6-chloro-N-[4-(6-chloropyridin-3-yl)-1,3-thiazol-2-yl]pyridin-3-amine hydrochloride is a useful research compound. Its molecular formula is C13H9Cl3N4S and its molecular weight is 359.7. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-chloro-N-[4-(6-chloropyridin-3-yl)-1,3-thiazol-2-yl]pyridin-3-amine hydrochloride' involves the synthesis of the intermediate compound 4-(6-chloropyridin-3-yl)-1,3-thiazol-2-amine, which is then reacted with 6-chloro-3-aminopyridine to form the final product. The synthesis pathway involves multiple steps and requires the use of various reagents and solvents.", "Starting Materials": [ "2-chloro-6-nitropyridine", "thiourea", "sodium hydroxide", "6-chloro-3-nitropyridine", "sodium borohydride", "acetic acid", "6-chloro-3-aminopyridine", "phosphorus oxychloride", "ammonium chloride", "sodium bicarbonate", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloro-6-nitropyridine is reacted with thiourea and sodium hydroxide in ethanol to form 4-(6-chloropyridin-3-yl)-1,3-thiazol-2-amine.", "Step 2: 6-chloro-3-nitropyridine is reduced to 6-chloro-3-aminopyridine using sodium borohydride in acetic acid.", "Step 3: 4-(6-chloropyridin-3-yl)-1,3-thiazol-2-amine is reacted with phosphorus oxychloride and ammonium chloride in acetonitrile to form 4-(6-chloropyridin-3-yl)-1,3-thiazol-2-chloride.", "Step 4: 4-(6-chloropyridin-3-yl)-1,3-thiazol-2-chloride is reacted with 6-chloro-3-aminopyridine in acetonitrile and sodium bicarbonate to form the final product, 6-chloro-N-[4-(6-chloropyridin-3-yl)-1,3-thiazol-2-yl]pyridin-3-amine hydrochloride." ] }

CAS No.

2680532-84-5

Molecular Formula

C13H9Cl3N4S

Molecular Weight

359.7

Purity

95

Origin of Product

United States

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